Cas no 72661-85-9 (Benzyl glycoside,penta-Ac-beta-Pyranose-Xylobiose)

• Product Name: Benzyl glycoside,penta-Ac-beta-Pyranose-Xylobiose
• CAS No: 72661-85-9
• MF: C₂₇H₃₄O₁₄
• MW: 582.550469875336
• CID: 2001185
• PubChem ID: 163339141
• Update Time: 2025-04-21

Benzyl glycoside,penta-Ac-beta-Pyranose-Xylobiose Chemical and Physical Properties

Names and Identifiers

• Benzyl glycoside,penta-Ac-beta-Pyranose-Xylobiose
• [(3R,4S,5R,6S)-4,5-diacetyloxy-6-[(3R,4S,5R,6R)-4,5-diacetyloxy-6-phenylmethoxyoxan-3-yl]oxyoxan-3-yl] acetate
• 72661-85-9
• Xyl2Ac3Ac4Ac(b1-4)Xyl2Ac3Ac(b)-O-Bn
• Benzyl beta-D-xylobioside pentaacetate

• Inchi： 1S/C27H34O14/c1-14(28)36-20-12-35-27(25(40-18(5)32)22(20)37-15(2)29)41-21-13-34-26(33-11-19-9-7-6-8-10-19)24(39-17(4)31)23(21)38-16(3)30/h6-10,20-27H,11-13H2,1-5H3
• InChI Key： KRQRDHAKXBAWPA-UHFFFAOYSA-N
• SMILES： CC(OC1C(OC(=O)C)C(OC(=O)C)C(OC2C(OC(=O)C)C(OC(=O)C)C(OCC3C=CC=CC=3)OC2)OC1)=O

Computed Properties

• Exact Mass: 582.19485575Da
• Monoisotopic Mass: 582.19485575Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 15
• Complexity: 931
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 168Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives